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Compound of Interest

Compound Name: Flumetralin

Cat. No.: B052055 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing the delivery volume for Flumetralin
application in tobacco. The following information, presented in a question-and-answer format,

addresses common issues and provides detailed experimental protocols and data to support

your research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended delivery volume for Flumetralin when applied as a broadcast

spray?

For mechanical over-the-top broadcast applications, a delivery volume of 50 gallons per acre is

recommended to ensure thorough coverage.[1][2] This high volume is crucial because

Flumetralin acts as a contact-local systemic, meaning it must physically contact the suckers to

be effective.[1][3] The spray solution needs to be sufficient to run down the stalk and reach all

leaf axils where suckers develop.[4]

Q2: How does delivery volume affect the efficacy of Flumetralin for sucker control?

Delivery volume is a critical factor influencing the efficacy of Flumetralin. Studies have shown

that decreasing the delivery volume below a certain threshold can significantly reduce sucker

control. For instance, in hand application experiments, reducing the volume below 20 ml per

plant led to a decrease in percent sucker control and an increase in sucker weight.[4] The

interaction between concentration and delivery volume is also significant; a lower concentration
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at a sufficient volume can be more effective than a higher concentration at an insufficient

volume.[4]

Q3: Can Flumetralin be applied manually, and what are the recommended volumes for this

method?

Yes, Flumetralin can be applied manually using methods like dropline or hand (cup)

application.[1][5] For dropline applications, the goal is to apply one-half to two-thirds of a fluid

ounce (approximately 15-20 ml) of solution per plant, ensuring the solution reaches the soil line

without excess runoff.[1] Hand application recommendations suggest using approximately 8 ml

of a diluted mixture per plant, with the potential for this volume to be adjusted based on the

plant's size and structure.[5]

Q4: What is the mechanism of action of Flumetralin, and why is coverage so important?

Flumetralin is a dinitroaniline compound that functions as a plant growth regulator by inhibiting

cell division in young, tender sucker tissue.[3][6] It is classified as a "contact-local systemic"

agent.[1][3] This means that unlike true systemic chemicals such as Maleic Hydrazide (MH),

Flumetralin is not readily translocated throughout the plant.[3] It must be directly applied to the

sucker buds or leaf axils to be absorbed and exert its inhibitory effect.[3][4] Therefore, thorough

coverage achieved through optimal delivery volume is paramount for effective sucker control.

Troubleshooting Guide
Problem: Poor sucker control despite applying the recommended rate of Flumetralin.

Possible Cause 1: Inadequate Delivery Volume.

Solution: Ensure you are using the recommended delivery volume for your application

method. For broadcast sprays, this is typically 50 gallons per acre.[1] For manual

applications, ensure each plant receives enough solution (e.g., 20 ml/plant) for it to run

down the entire stalk.[4] Insufficient volume is a primary cause of reduced efficacy.[4]

Possible Cause 2: Incorrect Application Timing.

Solution: Flumetralin should be applied at the elongated-button-to-early-flower stage of

tobacco growth.[3] Application should occur after topping, ideally within 24 hours.[5]
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Applying before topping can be less effective.[4]

Possible Cause 3: Large Suckers Present at Application.

Solution: Flumetralin is not effective on suckers longer than one inch.[1] Manually remove

any suckers exceeding this size before application.[1][5]

Possible Cause 4: Environmental Factors.

Solution: Rain within 2 hours of application can reduce the effectiveness of Flumetralin.[5]

If rain is forecast, it is best to postpone the application.

Data on Delivery Volume and Efficacy
The following tables summarize quantitative data from research on the impact of Flumetralin
delivery volume on sucker control in tobacco.

Table 1: Effect of Delivery Volume and Concentration on Sucker Control (Hand Application)

Flumetralin
Concentration

Delivery Volume
per Plant

Active Ingredient
per Plant

Sucker Control (%)

2.0% 10 ml 28.5 mg Insufficient Data

2.0% 15 ml 42.8 mg Insufficient Data

2.0% 20 ml 57.0 mg 98.2%

2.0% 30 ml 85.5 mg
Not significantly

different from 20 ml

4.0% 10 ml 57.0 mg 80.7%

4.0% 15 ml 85.5 mg Insufficient Data

4.0% 20 ml 114.0 mg

Not significantly

different from 2% at

20 ml

4.0% 30 ml 171.0 mg
Not significantly

different from 20 ml
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Data adapted from a study on axillary bud inhibition in flue-cured tobacco.[4]

Table 2: Recommended Application Parameters for Mechanical Spray

Parameter Recommendation Rationale

Delivery Volume 50 gallons per acre
Ensures thorough coverage

and stalk rundown.[1]

Nozzle Type
Contact nozzles (e.g., TG3-

TG5-TG3 per row)

Produces a coarse spray for

direct contact.[1]

Pressure Low (20 to 25 psi)
Minimizes drift and ensures

proper droplet size.[1]

Experimental Protocols
Experiment: Determining Optimal Delivery Volume for Sucker Control

Objective: To evaluate the efficacy of different delivery volumes of Flumetralin for sucker

control in flue-cured tobacco.

Materials:

Flue-cured tobacco plants at the elongated bud to early flower stage.

Flumetralin formulation (e.g., 125 g/L EC).

Calibrated backpack sprayer or manual application device (e.g., dropline).

Measuring cylinders and containers for solution preparation.

Personal Protective Equipment (PPE).

Methodology:

Plant Preparation: Top the tobacco plants at the appropriate stage. Manually remove all

suckers longer than 2.5 cm prior to treatment.[4]
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Treatment Groups: Establish multiple treatment groups, each with a different delivery volume

(e.g., 10, 15, 20, 30 ml per plant) at a constant Flumetralin concentration (e.g., 2.0% a.i.

solution).[4] Include a non-treated control group.

Solution Preparation: Prepare the Flumetralin solutions according to the desired

concentrations. Ensure thorough mixing.

Application: Apply the designated volume of the solution directly to the top of the stalk of

each plant, ensuring the solution runs down the stalk towards the leaf axils.

Data Collection: At the end of the growing season (before harvest), count and weigh the

suckers from each plant.

Efficacy Calculation: Calculate the percent sucker control for each treatment group relative to

the untreated control.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between the treatment groups.
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Caption: Workflow for optimal Flumetralin application in tobacco.
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Caption: Troubleshooting guide for poor Flumetralin efficacy.
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Caption: Contact-local systemic mechanism of Flumetralin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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